Cas no 2138528-61-5 (6-[3-(Dimethylamino)pyrrolidin-1-yl]spiro[4.5]decan-8-ol)

• Product Name: 6-[3-(Dimethylamino)pyrrolidin-1-yl]spiro[4.5]decan-8-ol
• CAS No: 2138528-61-5
• MF: C₁₆H₃₀N₂O
• MW: 266.422204494476
• CID: 6264125
• PubChem ID: 165490971
• Update Time: 2025-10-29

6-[3-(Dimethylamino)pyrrolidin-1-yl]spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 6-[3-(dimethylamino)pyrrolidin-1-yl]spiro[4.5]decan-8-ol
• EN300-1161684
• 2138528-61-5
• 6-[3-(Dimethylamino)pyrrolidin-1-yl]spiro[4.5]decan-8-ol

• Inchi： 1S/C16H30N2O/c1-17(2)13-6-10-18(12-13)15-11-14(19)5-9-16(15)7-3-4-8-16/h13-15,19H,3-12H2,1-2H3
• InChI Key： OFNHXNRRIXTGID-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N1CCC(C1)N(C)C

Computed Properties

• Exact Mass: 266.235813585g/mol
• Monoisotopic Mass: 266.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.7Ų

Additional information on 6-[3-(Dimethylamino)pyrrolidin-1-yl]spiro[4.5]decan-8-ol

6-[3-(Dimethylamino)pyrrolidin-1-yl]spiro[4.5]decan-8-ol: A Comprehensive Overview

6-[3-(Dimethylamino)pyrrolidin-1-yl]spiro[4.5]decan-8-ol is a complex organic compound with the CAS number 2138528-61-5. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, typically a carbon atom. The structure of this compound includes a pyrrolidine ring, which is a five-membered saturated ring containing one nitrogen atom, and an additional substituent, dimethylamino, attached to the nitrogen atom. The spiro arrangement connects the pyrrolidine ring to a decanediol backbone, creating a unique molecular architecture that imparts interesting chemical and physical properties.

The synthesis of 6-[3-(Dimethylamino)pyrrolidin-1-yl]spiro[4.5]decan-8-ol involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in asymmetric catalysis and transition metal-mediated coupling reactions have enabled more efficient and scalable methods for synthesizing such complex molecules. Researchers have also explored the use of biocatalysts, such as enzymes, to facilitate key steps in the synthesis process, thereby reducing environmental impact and improving yield.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of the dimethylamino group introduces basicity into the molecule, which can enhance its ability to interact with biological targets such as proteins and nucleic acids. This property makes it a valuable candidate for designing bioactive molecules with therapeutic potential. For instance, studies have shown that analogs of this compound exhibit moderate inhibitory activity against certain kinases, which are key enzymes involved in cell signaling pathways.

In addition to its role in drug discovery, 6-[3-(Dimethylamino)pyrrolidin-1-yl]spiro[4.5]decan-8-ol has also been investigated for its applications in materials science. The spiro structure imparts rigidity and flexibility to the molecule, making it suitable for use in polymer synthesis or as a precursor for advanced materials with tailored mechanical properties. Recent research has focused on incorporating this compound into polymeric networks to enhance their thermal stability and mechanical strength.

The chemical stability of this compound is another area of interest for researchers. Studies have demonstrated that the molecule exhibits good stability under physiological conditions, making it suitable for in vivo applications. However, further investigations are required to fully understand its degradation pathways and metabolic fate in biological systems.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound's structure and purity. These methods provide high-resolution data that aids in confirming the stereochemistry and molecular integrity of the compound.

In conclusion, 6-[3-(Dimethylamino)pyrrolidin-1-yl]spiro[4.5]decan-8-ol is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.